2-((1-(2-Phenoxypropanoyl)piperidin-4-yl)oxy)nicotinonitrile

• IUPAC Name: 2-[1-(2-phenoxypropanoyl)piperidin-4-yl]oxypyridine-3-carbonitrile
• InChI: InChI=1S/C20H21N3O3/c1-15(25-17-7-3-2-4-8-17)20(24)23-12-9-18(10-13-23)26-19-16(14-21)6-5-11-22-19/h2-8,11,15,18H,9-10,12-13H2,1H3
• InChI Key: MOKDFTGLTVDGQS-UHFFFAOYSA-N
• Canonical SMILES: CC(C(=O)N1CCC(CC1)OC2=C(C=CC=N2)C#N)OC3=CC=CC=C3
• Molecular Formula: C20H21N3O3
• Molecular Weight: 351.4 g/mol

Description

2-((1-(2-Phenoxypropanoyl)piperidin-4-yl)oxy)nicotinonitrile is a chemical compound that has gained significant attention in scientific research due to its potential in various applications. This compound is also known as PPNO and has a molecular formula of C24H26N4O3. PPNO is a white crystalline powder that is soluble in organic solvents like ethanol, methanol, and dimethyl sulfoxide.

Scientific Research Applications

Synthetic Pathways and Chemical Transformations

The compound 2-((1-(2-Phenoxypropanoyl)piperidin-4-yl)oxy)nicotinonitrile is a notable subject in the realm of organic chemistry due to its involvement in various synthetic pathways and chemical transformations. Studies have highlighted novel rearrangement reactions leading to the formation of tetrahydroquinolinone and nicotinonitrile derivatives. For instance, Moustafa, Al-Mousawi, and Elnagdi (2011) discovered that 2-piperidinyl-tetrahydroquinolinones could be synthesized through reactions of enaminonitrile with 1,3-cyclohexanedione derivatives. This process signifies a one-step method for synthesizing structurally complex and functionally diverse compounds, showcasing the versatility of nicotinonitrile derivatives in chemical synthesis (M. Moustafa, S. Al-Mousawi, M. Elnagdi, 2011).

Role in Oxidation Reactions and Synthesis of Nitriles

The compound also plays a crucial role in the synthesis of nitriles and ketones through oxidation reactions. Moriarty, Vaid, Duncan, Ochiai, Inenaga, and Nagao (1988) explored the oxidation of primary aliphatic amines with iodosobenzene, leading to the production of corresponding nitriles, showcasing the importance of nicotinonitrile derivatives in facilitating chemical transformations that yield nitriles from amines (R. Moriarty, R. Vaid, M. P. Duncan, M. Ochiai, Minako Inenaga, Y. Nagao, 1988).

Medicinal Chemistry and Drug Development

In medicinal chemistry, the structural motif of 2-((1-(2-Phenoxypropanoyl)piperidin-4-yl)oxy)nicotinonitrile is integral to the development of novel therapeutic agents. Research led by Murata Toshiki et al. (2004) involved synthesizing and evaluating a series of 2-amino-3-cyano-4-alkyl-6-(2-hydroxyphenyl)pyridine derivatives as I kappaB kinase beta (IKK-beta) inhibitors. These derivatives exhibit potent anti-inflammatory activities, highlighting the potential of nicotinonitrile derivatives in developing new treatments for inflammatory diseases (Murata Toshiki et al., 2004).

Antioxidant and Anticancer Properties

The exploration of nitroxides, including derivatives of piperidine, showcases significant antioxidant and anticancer properties. Lewandowski and Gwoździński (2017) discuss the applications of nitroxides as both antioxidants and anticancer drugs, highlighting their ability to scavenge reactive free radicals, mimic superoxide dismutase activity, and potentially serve as therapeutic agents against various cancers. This research suggests that compounds related to 2-((1-(2-Phenoxypropanoyl)piperidin-4-yl)oxy)nicotinonitrile could contribute to advancements in cancer therapy and oxidative stress management (M. Lewandowski, K. Gwoździński, 2017).